2-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H17N3OS/c1-14-8-10-15(11-9-14)13-23-20(25)16-5-4-12-22-19(16)21-24-17-6-2-3-7-18(17)26-21/h2-12H,13H2,1H3,(H,23,25)
• InChI Key: CKWKUMFYPAMJKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(N=CC=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H17N3OS
• Molecular Weight: 359.4 g/mol

Description

This compound is a part of a class of compounds that exhibit a range of biological activities. Although specific details on this compound are limited, similar compounds have been studied extensively in medicinal chemistry.

Synthesis Analysis

• The synthesis of related benzothiazole derivatives typically involves the reaction of haloketones with amine precursors in the presence of a base, which might be applicable to the synthesis of this compound as well (Fadda et al., 2013).

Molecular Structure Analysis

• Benzothiazole derivatives like this compound are characterized by spectroscopic methods, including NMR, IR, and mass spectrometry, to determine their molecular structure (Senthilkumar et al., 2021).

Scientific Research Applications

Synthesis and Biological Activity

• Diuretic Activity : A related compound, N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide, exhibited significant diuretic activity in in vivo studies (Yar & Ansari, 2009).

• Antimicrobial Studies : New pyridine derivatives with structural similarities have been synthesized and shown to have antibacterial and antifungal activities. These studies highlight the potential of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Anticancer Evaluation : Compounds with structural similarities have been synthesized and evaluated for their antibacterial, antifungal, and anticancer activities. These studies provide insights into the potential therapeutic applications of such compounds (Senthilkumar, Umarani, & Satheesh, 2021).

Chemical Synthesis and Transformations

• Synthesis Techniques : Research has been conducted on the synthesis and transformations of related benzothiazole compounds, which could offer insights into the synthesis routes and chemical properties of the compound (El’chaninov, Aleksandrov, & Stepanov, 2018).

• Structural and Chemical Analysis : Studies on the synthesis and structure-activity relationships of similar compounds, such as N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, provide valuable information on the structural characteristics and potential chemical behaviors of the compound of interest (Ukrainets et al., 2019).

• Complexation and Extraction Studies : Research on the complexation properties of structurally related compounds, such as N-methyl-N-phenyl-2-(1H-benzimidazol-2-yl)pyridine-6-carboxamide, with trivalent lanthanides, highlights the potential utility of the compound in extraction and complexation processes (Akutsu et al., 2013).